Cas no 54567-98-5 (2-Butenenitrile, 3-(methylamino)-)

• Product Name: 2-Butenenitrile, 3-(methylamino)-
• CAS No: 54567-98-5
• MF: C₅H₈N₂
• MW: 96.1304206848145
• CID: 354225
• Update Time: 2024-01-28

2-Butenenitrile, 3-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 3-(methylamino)-
• 3-(methylamino)but-2-enenitrile

• Inchi： 1S/C5H8N2/c1-5(7-2)3-4-6/h3,7H,1-2H3
• InChI Key： BTOSOLFIJWFHEM-UHFFFAOYSA-N
• SMILES： C(#N)C=C(NC)C

Computed Properties

• Exact Mass: 96.06884

Experimental Properties

• Density: 0.901±0.06 g/cm3(Predicted)
• Melting Point: 54-55 °C
• Boiling Point: 287.2±13.0 °C(Predicted)
• PSA: 35.82
• pka: 4.34±0.70(Predicted)